Cas no 393817-09-9 (ethyl 2-{2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylpropanamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-{2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylpropanamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 393817-09-9
• MF: C₂₄H₂₉N₅O₅S₂
• MW: 531.647562742233
• CID: 5930263
• PubChem ID: 4260430
• Update Time: 2023-11-23

ethyl 2-{2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylpropanamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylpropanamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• ethyl 2-(2-((5-((furan-2-carboxamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-[[2-[[5-[[(2-furanylcarbonyl)amino]methyl]-4-methyl-4H-1,2,4-triazol-3-yl]thio]-1-oxopropyl]amino]-5,6,7,8-tetrahydro-, ethyl ester
• Oprea1_730538
• ethyl 2-{2-[(5-{[(furan-2-yl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• HMS627L16
• MFCD04411460
• AKOS001580785
• SR-01000567439
• SR-01000567439-1
• F0520-3278
• ethyl 2-[2-[[5-[(furan-2-carbonylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• AKOS021794026
• ChemDiv1_014338
• 393817-09-9

• Inchi： 1S/C24H29N5O5S2/c1-4-33-23(32)19-15-9-6-5-7-11-17(15)36-22(19)26-20(30)14(2)35-24-28-27-18(29(24)3)13-25-21(31)16-10-8-12-34-16/h8,10,12,14H,4-7,9,11,13H2,1-3H3,(H,25,31)(H,26,30)
• InChI Key： OKLUAJAWRPHINR-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C(SC1N(C)C(CNC(C3=CC=CO3)=O)=NN=1)C)S2

Computed Properties

• Exact Mass: 531.16101139g/mol
• Monoisotopic Mass: 531.16101139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes